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Compound of Interest

Compound Name: hexaaquacobalt(II)

Cat. No.: B1241676 Get Quote

Technical Support Center: Hexaaquacobalt(II)
Solutions
This technical support guide is intended for researchers, scientists, and drug development

professionals working with hexaaquacobalt(II) solutions. It provides troubleshooting advice

and answers to frequently asked questions regarding the unexpected color changes that can

occur during experimentation.

Frequently Asked Questions (FAQs)
Q1: Why is my hexaaquacobalt(II) solution pink?

A1: The characteristic pink color of aqueous cobalt(II) solutions is due to the presence of the

hexaaquacobalt(II) complex ion, [Co(H₂O)₆]²⁺. In this complex, the central cobalt ion is

octahedrally coordinated by six water molecules.[1][2] This complex absorbs light in the blue-

green region of the visible spectrum, causing the solution to appear pink.[3]

Q2: My pink hexaaquacobalt(II) solution turned blue. What happened?

A2: A color change from pink to blue indicates a shift in the chemical equilibrium from the pink

hexaaquacobalt(II) ion, [Co(H₂O)₆]²⁺, to the blue tetrachlorocobaltate(II) ion, [CoCl₄]²⁻.[4][5]

This shift is typically caused by an increase in the concentration of chloride ions (Cl⁻) or an

increase in temperature.[6][7]
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Q3: How does the addition of hydrochloric acid (HCl) cause the color to change to blue?

A3: Adding concentrated hydrochloric acid significantly increases the concentration of chloride

ions in the solution. According to Le Chatelier's principle, the equilibrium will shift to counteract

this change by consuming the added chloride ions. This favors the formation of the blue

tetrachlorocobaltate(II) complex.[4]

Q4: Can other chloride sources cause the color change?

A4: Yes, any soluble chloride salt, such as sodium chloride (NaCl) or calcium chloride (CaCl₂),

can also cause the color to shift from pink to blue by increasing the chloride ion concentration.

Q5: Why does heating the solution cause it to turn blue?

A5: The conversion of the pink [Co(H₂O)₆]²⁺ to the blue [CoCl₄]²⁻ is an endothermic process,

meaning it absorbs heat. When the solution is heated, the equilibrium shifts to the right to

absorb the added heat, thus favoring the formation of the blue complex.[6] Conversely, cooling

the solution will shift the equilibrium back to the left, favoring the pink complex.[6]

Q6: My blue solution turned back to pink after I added water. Is this normal?

A6: Yes, this is expected. The equilibrium between the two cobalt complexes is reversible.[4]

Adding water increases the concentration of one of the products on the right side of the

equilibrium ([Co(H₂O)₆]²⁺(aq) + 4Cl⁻(aq) ⇌ [CoCl₄]²⁻(aq) + 6H₂O(l)). This shifts the equilibrium

to the left, favoring the formation of the pink hexaaquacobalt(II) ion.[2]

Q7: I observed a purple or violet color. What does this signify?

A7: A purple or violet color indicates that there are significant amounts of both the pink

[Co(H₂O)₆]²⁺ and the blue [CoCl₄]²⁻ complexes present in the solution at equilibrium.[2]
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Issue Possible Cause Troubleshooting Steps

Pink solution unexpectedly

turns blue.

1. Contamination with a

chloride source. 2. Unintended

increase in temperature.

1. Review all reagents and

glassware for potential chloride

contamination. 2. Ensure the

solution is maintained at the

intended temperature. If the

experiment is temperature-

sensitive, use a water bath for

precise control.

Blue solution unexpectedly

turns pink.

1. Dilution with water. 2.

Decrease in temperature.

1. Check for any unintended

addition of water or aqueous

solutions. 2. Verify that the

temperature of the solution has

not dropped.

Color is not a pure pink or

blue, but rather a shade of

violet.

The system is at an

intermediate equilibrium point

with significant concentrations

of both [Co(H₂O)₆]²⁺ and

[CoCl₄]²⁻.

This is a normal state of

equilibrium. To shift the color,

you can: - Add a source of

chloride ions (e.g.,

concentrated HCl) to move

towards blue. - Add water to

move towards pink. - Heat the

solution to favor the blue

complex. - Cool the solution to

favor the pink complex.

A white precipitate forms when

trying to shift the equilibrium

back to pink.

Addition of a reagent that

forms an insoluble chloride

salt, such as silver nitrate

(AgNO₃).

The addition of Ag⁺ ions will

precipitate AgCl, removing Cl⁻

from the solution and shifting

the equilibrium to the pink

[Co(H₂O)₆]²⁺. The white

precipitate is silver chloride.[6]

[7] This is an expected side

reaction if silver nitrate is used

to remove chloride ions.
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Quantitative Data
The two cobalt(II) complexes exhibit distinct absorption spectra in the visible range.

Complex
Ion

Formula
Coordinatio
n Geometry

Color λmax (nm)

Molar
Absorptivit
y (ε)
(M⁻¹cm⁻¹)

Hexaaquacob

alt(II)
[Co(H₂O)₆]²⁺ Octahedral Pink ~510-540 ~5

Tetrachloroco

baltate(II)
[CoCl₄]²⁻ Tetrahedral Blue ~620-720 ~500-600

Experimental Protocol: Demonstrating the
Reversible Equilibrium of Cobalt(II) Complexes
This protocol outlines the steps to visually demonstrate the effects of chloride concentration

and temperature on the equilibrium between hexaaquacobalt(II) and tetrachlorocobaltate(II).

Materials:

Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O)

Concentrated hydrochloric acid (HCl)

Deionized water

Test tubes and a test tube rack

Hot water bath

Ice bath

Droppers or pipettes

Procedure:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1241676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of the Pink Solution: Dissolve a small amount of CoCl₂·6H₂O in a test tube with

deionized water to form a distinct pink solution. This is your stock solution of [Co(H₂O)₆]²⁺.

Effect of Chloride Ion Concentration:

To the pink solution, add concentrated HCl dropwise. Observe the color change from pink

to violet and then to a deep blue. This demonstrates the shift in equilibrium towards the

formation of [CoCl₄]²⁻.

To the newly formed blue solution, add deionized water dropwise. The solution will revert

to its original pink color, showing the reversibility of the reaction.

Effect of Temperature:

Prepare two test tubes with a violet-colored solution by adding a small amount of

concentrated HCl to the pink stock solution until an intermediate color is achieved.

Place one test tube in a hot water bath. The solution will turn blue, indicating that the

forward reaction is endothermic.

Place the second test tube in an ice bath. The solution will turn a more intense pink,

showing the equilibrium shifting to the exothermic reverse reaction.

The changes are reversible by swapping the test tubes between the hot and cold baths.

Logical Relationships
The equilibrium between the hexaaquacobalt(II) and tetrachlorocobaltate(II) ions and the

factors that influence it can be visualized as follows:
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Chemical Equilibrium

External Stresses (Le Chatelier's Principle)

[Co(H₂O)₆]²⁺ (Pink)

[CoCl₄]²⁻ (Blue)
+ 4Cl⁻

+ 6H₂O

Increase [Cl⁻]
(e.g., add HCl)

Shifts Equilibrium Right

Increase [H₂O]
(add Water)

Shifts Equilibrium Left

Increase Temperature
(Heat)

Shifts Equilibrium Right
(Endothermic reaction)

Decrease Temperature
(Cool)

Shifts Equilibrium Left
(Exothermic reaction)

Click to download full resolution via product page

Caption: Equilibrium shift in cobalt(II) solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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